Cas no 183270-46-4 (Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester)

Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester structure
183270-46-4 structure
Product Name:Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester
CAS No:183270-46-4
MF:C14H11NO5
MW:273.240844011307
CID:1377106
PubChem ID:19707490
Update Time:2025-04-20

Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester
    • methyl 3-(3-nitrophenoxy)benzoate
    • 183270-46-4
    • DA-08992
    • F78374
    • NXSBKTSQQLWANJ-UHFFFAOYSA-N
    • 3-[(3-carbomethoxyphenyl)oxy]nitrobenzene
    • SCHEMBL7993232
    • Inchi: 1S/C14H11NO5/c1-19-14(16)10-4-2-6-12(8-10)20-13-7-3-5-11(9-13)15(17)18/h2-9H,1H3
    • InChI Key: NXSBKTSQQLWANJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C1=CC=CC(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 273.06373
  • Monoisotopic Mass: 273.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67

Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester Related Literature

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.